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Compound of Interest

Compound Name:
2-(Pent-4-ynyloxy)isonicotinoyl

chloride

Cat. No.: B1413168 Get Quote

Essential Safety and Handling Guide for 2-(Pent-
4-ynyloxy)isonicotinoyl chloride
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-(Pent-4-ynyloxy)isonicotinoyl chloride in a laboratory setting.

The following information is intended for researchers, scientists, and professionals in drug

development and should be supplemented by a thorough review of institutional safety

guidelines.

Chemical Profile:
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Property Value Source

Chemical Name
2-(Pent-4-ynyloxy)isonicotinoyl

chloride
-

Synonyms
Pyridine-4-carbonyl chloride

derivative
-

CAS Number

Not readily available. A similar

compound, Isonicotinoyl

chloride hydrochloride, has

CAS No. 39178-35-3.

[1]

Molecular Formula C11H10ClNO2 -

Primary Hazards Corrosive, Water-Reactive [1][2]

Hazard Identification and Personal Protective
Equipment (PPE)
2-(Pent-4-ynyloxy)isonicotinoyl chloride is an acyl chloride. This class of compounds is

known to be corrosive, toxic, and highly reactive with water.[3] Based on data for the

structurally similar isonicotinoyl chloride hydrochloride, this compound is expected to cause

severe skin burns and eye damage.[1][2] It is also moisture-sensitive and will react with water

to release hydrogen chloride gas, which is toxic and corrosive.[1][4]

Mandatory Personal Protective Equipment (PPE):
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PPE Category Item Specifications Rationale

Eye and Face

Protection

Chemical Splash

Goggles and Face

Shield

ANSI Z87.1 certified.

The face shield must

be worn in conjunction

with goggles.[5]

Protects against

splashes of the

corrosive material and

any potential violent

reactions.[6]

Skin and Body

Protection

Chemical-Resistant

Lab Coat

Flame-resistant (e.g.,

Nomex) or 100%

cotton.

Provides a barrier

against spills and

splashes of the

corrosive chemical.[5]

Long Pants and

Closed-Toe Shoes

Made of non-

absorbent material.

Protects lower

extremities from

potential spills.[6]

Hand Protection
Chemical-Resistant

Gloves

Nitrile or Butyl rubber

gloves are

recommended.[5]

Check glove

manufacturer's

compatibility chart.

Protects hands from

direct contact with the

corrosive and skin-

damaging chemical.[5]

Respiratory Protection
Use in a certified

Chemical Fume Hood
-

Ensures adequate

ventilation and

prevents inhalation of

corrosive dust or

vapors, especially

hydrogen chloride gas

released upon contact

with moisture.[1][7]

Operational Plan: Step-by-Step Handling Procedure
Handling of 2-(Pent-4-ynyloxy)isonicotinoyl chloride requires stringent adherence to

protocols for air- and moisture-sensitive compounds.[8]

Experimental Workflow:
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Preparation

Handling

Cleanup and Disposal

Work Area Preparation:
- Ensure fume hood is certified and operational.
- Clear the workspace of all unnecessary items.

- Have spill kit and quenching solution ready.

Gather and Inspect PPE:
- Chemical splash goggles and face shield.
- Chemical-resistant gloves (Nitrile/Butyl).

- Flame-resistant lab coat.

Prepare Reagents and Glassware:
- Flame-dry or oven-dry all glassware.

- Purge glassware with inert gas (N2 or Ar).
- Use septa and needles for transfers.

Transfer of Reagent:
- Work exclusively within the fume hood.

- Use Schlenk line or glove box for sensitive reactions.
- Weigh the compound in a closed container.

Reaction Setup:
- Add the acyl chloride slowly to the reaction mixture.

- Maintain an inert atmosphere throughout the reaction.
- Monitor for any signs of exothermic reaction.

Quenching:
- Slowly add excess quenching solution (e.g., isopropanol) to any residual acyl chloride.

- Control the rate of addition to manage heat and gas evolution.

Disposal:
- Neutralize the quenched solution.

- Dispose of as hazardous chemical waste according to institutional and local regulations.

Decontamination:
- Clean all glassware and surfaces thoroughly.
- Dispose of contaminated PPE appropriately.

Click to download full resolution via product page

Caption: Workflow for handling 2-(Pent-4-ynyloxy)isonicotinoyl chloride.
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Detailed Protocol:

Preparation:

Ensure all work is conducted in a certified chemical fume hood.[1]

Have a spill kit containing a neutralizer for acids (such as sodium bicarbonate) readily

available.

All glassware must be thoroughly dried in an oven or by flame-drying under vacuum and

cooled under an inert atmosphere (Nitrogen or Argon).[8]

Handling and Reaction:

Due to its moisture sensitivity, handle 2-(Pent-4-ynyloxy)isonicotinoyl chloride under an

inert atmosphere.[8] A glove box or Schlenk line is recommended for transfers.

When transferring the solid, do so in a closed system to minimize exposure to air.

Add the acyl chloride portion-wise and slowly to the reaction solvent to control the reaction

rate and temperature.[9] Acyl chloride reactions can be exothermic.

Spill Response:

In case of a small spill, cover with an inert absorbent material (e.g., vermiculite or sand).

Carefully sweep the absorbed material into a designated waste container.

Do not use water to clean up spills as it will react violently.[1]

For larger spills, evacuate the area and contact emergency personnel.

Disposal Plan
All waste containing 2-(Pent-4-ynyloxy)isonicotinoyl chloride must be treated as hazardous.

Quenching Protocol:

Acyl chlorides must be carefully quenched before disposal.[10]
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Prepare a Quenching Solution: A solution of a secondary alcohol like isopropanol is a

suitable quenching agent.[10] Avoid primary alcohols like methanol or ethanol if the formation

of methyl/ethyl esters is undesirable. Water can also be used but may lead to a more

vigorous reaction.[9]

Quenching Procedure:

In a separate flask, place the quenching solution.

Slowly and carefully add the waste containing the acyl chloride to the quenching solution

with stirring.

The reaction is exothermic and will release HCl gas; therefore, this must be done in a

fume hood.

Neutralization: After the quenching reaction is complete (no more gas evolution or heat),

neutralize the acidic solution with a base such as sodium bicarbonate or sodium hydroxide

solution until the pH is neutral.[10]

Final Disposal: The neutralized waste can then be transferred to a designated hazardous

waste container for halogenated organic compounds.[1] Always follow your institution's and

local regulations for chemical waste disposal.

Disposal of Contaminated Materials:

All disposables, including gloves, weigh boats, and paper towels contaminated with 2-(Pent-4-
ynyloxy)isonicotinoyl chloride, should be collected in a sealed bag and disposed of as

hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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